Cas no 129192-62-7 (L-Leucinamide,glycyl-L-alanyl-L-valyl-L-prolyl-L-alanyl-L-alanyl-L-glutaminyl-L-phenylalanyl-L-seryl-L-prolyl-L-arginyl-)

L-Leucinamide,glycyl-L-alanyl-L-valyl-L-prolyl-L-alanyl-L-alanyl-L-glutaminyl-L-phenylalanyl-L-seryl-L-prolyl-L-arginyl- structure

129192-62-7 structure

Product Name:L-Leucinamide,glycyl-L-alanyl-L-valyl-L-prolyl-L-alanyl-L-alanyl-L-glutaminyl-L-phenylalanyl-L-seryl-L-prolyl-L-arginyl-

CAS No:129192-62-7

MF:C₅₅H₈₉N₁₇O₁₄

MW:1212.4006717205

CID:140311

PubChem ID:5748449

Update Time:2025-04-19

L-Leucinamide,glycyl-L-alanyl-L-valyl-L-prolyl-L-alanyl-L-alanyl-L-glutaminyl-L-phenylalanyl-L-seryl-L-prolyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

- L-Leucinamide,glycyl-L-alanyl-L-valyl-L-prolyl-L-alanyl-L-alanyl-L-glutaminyl-L-phenylalanyl-L-seryl-L-prolyl-L-arginyl-
- L-Leucinamide,glycyl-L-alanyl-L-valyl-L-prolyl-L-alanyl-L-alanyl-L-glutaminyl-L-phenylalanyl-L...
- locustamyotropin
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]propanoyl]amino]-3-methyl-butanoyl]pyrrolidine-2-carbonyl]amino]propanoyl]amino]propanoyl]amino]-N-[(1S)-1-benzyl-2-[[(1S)-2-[(2S)-2-[[(1S)-1-[[(1S)-1-carbamoyl-3-methyl-butyl]carbamoyl]-4-guanidino-butyl]carbamoyl]pyrrolidin-1-yl]-1-(hydroxymethyl)-2-oxo-ethyl]amino]
- Gly-ala-val-pro-ala-ala-gln-phe-ser-pro-arg-leu-NH2
- Locustamyotropin I
- Lom-MT
- (S)-N1-((S)-1-(((S)-1-((S)-2-(((S)-1-(((S)-1-amino-4-methyl-1-oxopentan-2-yl)amino)-5-guanidino-1-oxopentan-2-yl)carbamoyl)pyrrolidin-1-yl)-3-hydroxy-1-oxopropan-2-yl)amino)-1-oxo-3-phenylpropan-2-yl)-2-((S)-2-((S)-2-((S)-1-(glycyl-L-alanyl-L-valyl)pyrrolidine-2-carboxamido)propanamido)propanamido)pentanediamide
- 129192-62-7
- DTXSID20156093
- Inchi： 1S/C55H89N17O14/c1-28(2)24-36(44(58)76)67-48(80)34(16-11-21-61-55(59)60)66-52(84)40-18-12-22-71(40)53(85)38(27-73)69-50(82)37(25-33-14-9-8-10-15-33)68-49(81)35(19-20-41(57)74)65-46(78)32(7)63-45(77)31(6)64-51(83)39-17-13-23-72(39)54(86)43(29(3)4)70-47(79)30(5)62-42(75)26-56/h8-10,14-15,28-32,34-40,43,73H,11-13,16-27,56H2,1-7H3,(H2,57,74)(H2,58,76)(H,62,75)(H,63,77)(H,64,83)(H,65,78)(H,66,84)(H,67,80)(H,68,81)(H,69,82)(H,70,79)(H4,59,60,61)/t30-,31-,32-,34-,35-,36-,37-,38-,39-,40-,43-/m0/s1
- InChI Key： NPNBMKDPZYWGOL-LSMZMZNBSA-N
- SMILES： O=C([C@H](C(C)C)NC([C@H](C)NC(CN)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](C)C(N[C@@H](CCC(N)=O)C(N[C@@H](CC1C=CC=CC=1)C(N[C@@H](CO)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N)=O)CC(C)C)=O)CCC/N=C(\N)/N)=O)=O)=O)=O)=O)=O)C)=O